Cas no 52566-42-4 (Benzamide, N-(5-methyl-1H-pyrazol-3-yl)-)

Benzamide, N-(5-methyl-1H-pyrazol-3-yl)- structure
52566-42-4 structure
Product Name:Benzamide, N-(5-methyl-1H-pyrazol-3-yl)-
CAS No:52566-42-4
MF:C11H11N3O
MW:201.224541902542
CID:359309
PubChem ID:4247366
Update Time:2025-04-19

Benzamide, N-(5-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(5-methyl-1H-pyrazol-3-yl)-
    • N-(5-methyl-1H-pyrazol-3-yl)benzamide
    • DTXSID90401188
    • BDBM7124
    • AKOS009143893
    • 3-Benzamidoaminopyrazole deriv. 1
    • RBFPHINFSBMIFN-UHFFFAOYSA-N
    • 52566-42-4
    • N-(3-methyl-1H-pyrazol-5-yl)benzamide
    • N-(5-methyl-2H-pyrazol-3-yl)-benzamide
    • SCHEMBL8141305
    • AKOS024287619
    • CHEMBL115125
    • Z276932448
    • 3-benzoylamino-5-methyl-1H-pyrazole
    • Inchi: 1S/C11H11N3O/c1-8-7-10(14-13-8)12-11(15)9-5-3-2-4-6-9/h2-7H,1H3,(H2,12,13,14,15)
    • InChI Key: RBFPHINFSBMIFN-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NC1C=C(C)NN=1

Computed Properties

  • Exact Mass: 201.09033
  • Monoisotopic Mass: 201.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.8A^2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 57.78
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